Cas no 400777-56-2 (3-Methyl-N-phenyl-L-valine)

3-Methyl-N-phenyl-L-valine structure
3-Methyl-N-phenyl-L-valine structure
Product Name:3-Methyl-N-phenyl-L-valine
CAS No:400777-56-2
MF:C12H17NO2
MW:207.268883466721
CID:2848059
PubChem ID:58938898
Update Time:2025-04-21

3-Methyl-N-phenyl-L-valine Chemical and Physical Properties

Names and Identifiers

    • 928063-50-7
    • 400777-56-2
    • 3-Methyl-N-phenyl-L-valine
    • (2S)-3,3-dimethyl-2-(phenylamino)butanoic acid
    • SCHEMBL7936084
    • DTXSID00730658
    • EN300-1132151
    • DB-212221
    • 3-Methyl-N-phenylvaline
    • Inchi: 1S/C12H17NO2/c1-12(2,3)10(11(14)15)13-9-7-5-4-6-8-9/h4-8,10,13H,1-3H3,(H,14,15)/t10-/m1/s1
    • InChI Key: XDPXYKMLGIKDGV-SNVBAGLBSA-N
    • SMILES: OC([C@H](C(C)(C)C)NC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 207.125928785Da
  • Monoisotopic Mass: 207.125928785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 49.3Ų
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